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Compound of Interest

Compound Name: N-Isopropylbenzylamine

Cat. No.: B094796 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of N-
Isopropylbenzylamine (N-IBA), with a specific focus on its melting and boiling points. The

information is tailored for researchers, scientists, and professionals involved in drug

development and organic synthesis.

Introduction
N-Isopropylbenzylamine (CAS No. 102-97-6) is a secondary amine featuring a benzyl group

and an isopropyl group attached to the nitrogen atom.[1] It is a structural isomer of

methamphetamine and is primarily utilized as an intermediate in the synthesis of

pharmaceuticals and other organic compounds.[2][3] Due to its similar appearance and

physical properties to methamphetamine, it has also been identified as a common adulterant in

illicit drug preparations.[2][3] An accurate understanding of its physical properties is crucial for

its proper handling, purification, and characterization in a laboratory setting. At room

temperature, N-Isopropylbenzylamine in its free base form is a colorless to pale yellow liquid

or oil with a characteristic amine-like odor.[4][5][6]

Core Physical Properties
The physical properties of N-Isopropylbenzylamine can vary, particularly between its free

base form and its hydrochloride salt. The following table summarizes the key quantitative data

available from various sources.
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Property Value (Free Base)
Value
(Hydrochloride
Salt)

Reference(s)

Molecular Formula C₁₀H₁₅N C₁₀H₁₆ClN [1][7]

Molecular Weight 149.23 g/mol 185.70 g/mol [1][8]

Appearance
Colorless to pale

yellow liquid/oil
White crystals/powder [1][4][5]

Melting Point
< 25 °C (Implied by

liquid state at RT)
~120 °C to 203 °C [1][4]

Boiling Point
200 °C (at

atmospheric pressure)
Not applicable [2][6]

Density 0.892 g/mL (at 25 °C) Not available [6][7][9]

Refractive Index n20/D 1.502 Not available [2][6]

Note: The wide range reported for the hydrochloride salt's melting point may be due to

variations in purity or experimental conditions.

Experimental Protocols
Detailed experimental protocols for determining the melting and boiling points of N-
Isopropylbenzylamine are not extensively published. However, standard methodologies for

organic compounds are applicable.

3.1 Melting Point Determination

The melting point of the N-Isopropylbenzylamine hydrochloride salt is determined using a

melting point apparatus.

Principle: The melting point is the temperature at which a substance transitions from a solid

to a liquid state. For a pure crystalline solid, this occurs over a narrow range.

Apparatus: A calibrated digital melting point apparatus, such as a Systems Opti-Melt Model

MPA-100 or similar, is commonly used.[10] This consists of a heated block with a sample

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b094796
https://www.stenutz.eu/chem/solv6%20(2).php?name=N-isopropylbenzylamine
https://www.benchchem.com/product/b094796
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylbenzylamine
https://www.benchchem.com/product/b094796
https://wap.guidechem.com/encyclopedia/isopropylbenzylamine-dic1757.html
https://cymitquimica.com/cas/102-97-6/
https://www.benchchem.com/product/b094796
https://wap.guidechem.com/encyclopedia/isopropylbenzylamine-dic1757.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9199936.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/136964
https://www.sigmaaldrich.com/HK/zh/product/aldrich/136964
https://www.stenutz.eu/chem/solv6%20(2).php?name=N-isopropylbenzylamine
https://www.echemi.com/produce/pr2404291031-factory-price-isopropylbenzylamine-cas-no-102-97-6-available-at-good-price.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9199936.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/136964
https://www.benchchem.com/product/b094796?utm_src=pdf-body
https://www.benchchem.com/product/b094796?utm_src=pdf-body
https://www.benchchem.com/product/b094796?utm_src=pdf-body
https://www.scribd.com/document/250431582/Melting-Points
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


holder, a thermometer or temperature sensor, and a viewing lens or camera.

Methodology:

Sample Preparation: A small amount of the dry, crystalline N-Isopropylbenzylamine
hydrochloride is packed into a capillary tube to a depth of 2-3 mm.

Measurement: The capillary tube is placed in the heating block of the apparatus.

Heating: The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting) are recorded. This range is reported as the melting point.

3.2 Boiling Point Determination

The boiling point of N-Isopropylbenzylamine free base is determined through distillation.[1]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the pressure surrounding the liquid, and the liquid changes into a vapor. The "normal boiling

point" is measured at an atmospheric pressure of 760 mmHg.

Apparatus: A standard distillation setup is used, including a round-bottom flask, a heating

mantle, a distillation head with a thermometer, a condenser, and a receiving flask. For

purification, fractional distillation is employed, which includes a fractionating column.[1]

Methodology:

Setup: The liquid N-Isopropylbenzylamine is placed in the distillation flask with boiling

chips to ensure smooth boiling. The apparatus is assembled, ensuring the thermometer

bulb is positioned just below the side arm leading to the condenser to accurately measure

the temperature of the vapor.

Heating: The liquid is gradually heated.
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Equilibrium: As the liquid boils, the vapor rises, condenses in the condenser, and collects

in the receiving flask. The temperature is monitored continuously.

Measurement: The boiling point is the stable temperature recorded on the thermometer

during the distillation process when a steady stream of distillate is collected.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph or

appropriate formula is used to correct the observed boiling point to the normal boiling

point.

Visualization of Physical States
The relationship between the physical state of N-Isopropylbenzylamine and temperature can

be visualized as a logical progression.
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Caption: State transitions of N-Isopropylbenzylamine as a function of temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b094796?utm_src=pdf-body
https://www.benchchem.com/product/b094796?utm_src=pdf-body-img
https://www.benchchem.com/product/b094796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b094796?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b094796
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9199936.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9199936_EN.htm
https://wap.guidechem.com/encyclopedia/isopropylbenzylamine-dic1757.html
https://cymitquimica.com/cas/102-97-6/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/136964
https://www.stenutz.eu/chem/solv6%20(2).php?name=N-isopropylbenzylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylbenzylamine
https://www.echemi.com/produce/pr2404291031-factory-price-isopropylbenzylamine-cas-no-102-97-6-available-at-good-price.html
https://www.scribd.com/document/250431582/Melting-Points
https://www.benchchem.com/product/b094796#n-isopropylbenzylamine-physical-properties-melting-and-boiling-point
https://www.benchchem.com/product/b094796#n-isopropylbenzylamine-physical-properties-melting-and-boiling-point
https://www.benchchem.com/product/b094796#n-isopropylbenzylamine-physical-properties-melting-and-boiling-point
https://www.benchchem.com/product/b094796#n-isopropylbenzylamine-physical-properties-melting-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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